Cas no 1805131-68-3 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine)

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive chloromethyl group and a difluoromethyl substituent, enabling selective functionalization for the development of bioactive compounds. The presence of both amino and hydroxyl groups enhances its potential as a building block for heterocyclic chemistry. This compound is particularly valued for its stability under standard conditions and its compatibility with various coupling reactions. Its unique substitution pattern makes it a valuable intermediate in the design of fluorinated active ingredients, offering precise control over molecular properties in drug discovery and crop protection applications.

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine structure

1805131-68-3 structure

Product Name:3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine

CAS No:1805131-68-3

MF:C₇H₇ClF₂N₂O

MW:208.593087434769

CID:4917029

Update Time:2025-06-09

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine
- Inchi： 1S/C7H7ClF2N2O/c8-2-3-1-4(13)5(11)6(12-3)7(9)10/h1,7H,2,11H2,(H,12,13)
- InChI Key： QAVANWQFFXMQGL-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C(=C(C(F)F)N1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 0.7
Topological Polar Surface Area: 55.1

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005277-500mg	3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine	1805131-68-3	97%	500mg	$970.20	2022-04-01
Alichem	A024005277-1g	3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine	1805131-68-3	97%	1g	$1,612.80	2022-04-01

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Additional information on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine

Research Briefing on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1805131-68-3)

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1805131-68-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, difluoromethyl group, and hydroxyl group, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine in the construction of heterocyclic scaffolds. The study highlighted its reactivity in nucleophilic substitution reactions, enabling the efficient introduction of diverse functional groups. This versatility makes it a valuable building block for drug discovery programs targeting protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.

Another recent advancement involves the application of this compound in the development of antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine exhibit potent activity against drug-resistant bacterial strains. The presence of the difluoromethyl group was found to enhance membrane permeability, while the chloromethyl moiety allowed for further structural modifications to optimize pharmacokinetic properties.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of the difluoromethyl group significantly influence the compound's reactivity and binding affinity to biological targets. These findings are instrumental in guiding the rational design of more effective derivatives.

In conclusion, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1805131-68-3) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a compound of continued interest for researchers in the chemical biology and pharmaceutical sectors. Future studies are expected to further explore its potential in targeted therapies and combination treatments.